Cas no 13664-92-1 (Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)-)

• Product Name: Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)-
• CAS No: 13664-92-1
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD29066743
• CID: 1241327
• PubChem ID: 12418333
• Update Time: 2025-05-20

Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)-
• α,α-dichloro-4-methoxyacetophenone
• 2,2-Dibromo-p-methoxyacetophenone; 98%
• 13664-92-1
• MFCD29066743
• 2,2-Dibromo-4 inverted exclamation mark -methoxyacetophenone
• 2,2-dibromo-1-(4-methoxyphenyl)ethanone
• F94248
• SCHEMBL3360353
• SY299153
• 2,2-Dibromo-p-methoxyacetophenone

• MDL： MFCD29066743
• Inchi： 1S/C9H8Br2O2/c1-13-7-4-2-6(3-5-7)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： WZCPFTTUVDBPOG-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)OC)=O)Br

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)-

Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- (CAS No. 13664-92-1): A Comprehensive Overview

Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)-, identified by its CAS number 13664-92-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework with 2,2-dibromo and 1-(4-methoxyphenyl) substituents, has garnered attention due to its potential applications in various chemical syntheses and biological studies.

The molecular structure of Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- consists of a ketone core substituted with two bromine atoms at the second carbon position and a methoxyphenyl group at the first carbon position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of bromine atoms enhances its reactivity, making it a useful building block for further functionalization.

In recent years, researchers have been exploring the applications of this compound in the development of novel pharmaceuticals. The 2,2-dibromo moiety facilitates various cross-coupling reactions, which are pivotal in constructing biaryl structures found in many bioactive compounds. Additionally, the 1-(4-methoxyphenyl) group introduces electronic and steric effects that can influence the overall properties of the final product.

One of the most promising areas of research involving Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- is its role in medicinal chemistry. Studies have demonstrated its utility in synthesizing derivatives with potential antimicrobial and anti-inflammatory properties. The brominated ketone can be further modified to produce compounds that interact with biological targets, offering new avenues for drug discovery.

The synthesis of Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- typically involves multi-step organic reactions starting from readily available precursors. The key steps often include bromination of a suitable ketone intermediate followed by methylation at the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have investigated its use in the preparation of organic electronic materials, where its conjugated system and functional groups contribute to desirable electronic properties. The ability to tailor these properties through further chemical modifications opens up possibilities for applications in optoelectronics and nanotechnology.

In academic research, Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- has been used as a reference compound for developing new synthetic methodologies. Its well-defined structure and reactivity profile provide a robust platform for studying reaction mechanisms and exploring novel synthetic pathways. Such studies contribute to the broader understanding of organic chemistry principles and can lead to innovative approaches in industrial applications.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a synthetic intermediate. Its incorporation into drug candidates has led to several patents and ongoing clinical trials exploring its therapeutic potential. The structural features of Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- allow for fine-tuning of physicochemical properties such as solubility and bioavailability, which are critical factors in drug development.

Environmental considerations also play a role in the research and application of this compound. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These sustainable practices align with global initiatives to promote environmentally responsible chemistry.

The future prospects for Ethanone, 2,2-dibromo-1-(4-methoxyphenyl)- are promising as research continues to uncover new applications and refine synthetic methodologies. Its unique structural features make it a versatile tool for chemists working across multiple disciplines. As our understanding of its properties evolves, so too will its significance in advancing chemical science and related industries.